Baccatin VI
Baccatin VI
Baccatin VI is a natural product found in Taxus cuspidata, Taxus brevifolia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
57672-79-4
VCID:
VC0030864
InChI:
InChI=1S/C37H46O14/c1-18-25(46-19(2)38)16-37(44)32(50-33(43)24-13-11-10-12-14-24)30-35(9,26(47-20(3)39)15-27-36(30,17-45-27)51-23(6)42)31(49-22(5)41)29(48-21(4)40)28(18)34(37,7)8/h10-14,25-27,29-32,44H,15-17H2,1-9H3/t25-,26-,27+,29+,30-,31-,32-,35+,36-,37+/m0/s1
SMILES:
CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula:
C₃₇H₄₆O₁₄
Molecular Weight:
714.75
Baccatin VI
CAS No.: 57672-79-4
Cat. No.: VC0030864
Molecular Formula: C₃₇H₄₆O₁₄
Molecular Weight: 714.75
* For research use only. Not for human or veterinary use.
Specification
| Description | Baccatin VI is a natural product found in Taxus cuspidata, Taxus brevifolia, and other organisms with data available. |
|---|---|
| CAS No. | 57672-79-4 |
| Molecular Formula | C₃₇H₄₆O₁₄ |
| Molecular Weight | 714.75 |
| IUPAC Name | [(1S,2S,3R,4S,7R,9S,10S,11R,12R,15S)-4,9,11,12,15-pentaacetyloxy-1-hydroxy-10,14,17,17-tetramethyl-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
| Standard InChI | InChI=1S/C37H46O14/c1-18-25(46-19(2)38)16-37(44)32(50-33(43)24-13-11-10-12-14-24)30-35(9,26(47-20(3)39)15-27-36(30,17-45-27)51-23(6)42)31(49-22(5)41)29(48-21(4)40)28(18)34(37,7)8/h10-14,25-27,29-32,44H,15-17H2,1-9H3/t25-,26-,27+,29+,30-,31-,32-,35+,36-,37+/m0/s1 |
| SMILES | CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)C)C)OC(=O)C)OC(=O)C |
| Appearance | Powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator